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Compound of Interest

Compound Name: Thiosulfuric acid

Cat. No.: B1193926 Get Quote

For immediate release:

This document provides essential safety and logistical information for the proper disposal of

thiosulfuric acid and its solutions. It is intended for researchers, scientists, and drug

development professionals to ensure safe laboratory practices. Thiosulfuric acid is a highly

unstable compound that readily decomposes, particularly in aqueous solutions and in the

presence of acids, making direct disposal hazardous.[1][2][3] The primary focus of safe

disposal is the management of its more stable salt forms, such as sodium thiosulfate, and the

prevention of its decomposition into hazardous byproducts.

Immediate Safety Concerns and Hazard Profile
Thiosulfuric acid is not a commercially available substance in its pure form due to its extreme

instability.[1][2][3] It is typically encountered in the laboratory as its salts (e.g., sodium

thiosulfate, ammonium thiosulfate).[2] The primary hazard associated with thiosulfuric acid is

its rapid decomposition, which can be triggered by acidification or elevated temperatures.[1][2]

This decomposition releases toxic and irritating gases, including sulfur dioxide and hydrogen

sulfide, and produces elemental sulfur.[1][2][4]
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Hazard Description

Instability
Thiosulfuric acid readily decomposes in water

and when heated.[1][2][3]

Acid Incompatibility
Reacts with acids to release toxic sulfur dioxide

gas.[4]

Hazardous Decomposition Products

Decomposition can produce sulfur, sulfur

dioxide, hydrogen sulfide, polysulfanes, and

sulfuric acid.[1][2]

Oxidizer Incompatibility
Reacts vigorously and exothermically with

strong oxidizing agents.[4]

Experimental Protocol for Safe Disposal of
Thiosulfate Solutions
Given the instability of thiosulfuric acid, this protocol details the safe disposal of its common

and more stable salt, sodium thiosulfate solution. The principle of this procedure is to ensure

the solution remains basic to prevent the formation and subsequent decomposition of

thiosulfuric acid.

Materials:

Waste thiosulfate solution

Sodium carbonate (soda ash) or sodium bicarbonate (baking soda)

pH paper or a pH meter

Appropriate personal protective equipment (PPE): safety goggles, lab coat, and gloves

Stir bar and stir plate

A designated, properly labeled waste container

Procedure:
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Preparation:

Ensure all work is conducted in a well-ventilated area, preferably within a fume hood.

Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant

gloves.

Neutralization:

Before disposal, check the pH of the thiosulfate solution using pH paper or a pH meter.

If the solution is acidic or neutral, it must be neutralized to a basic pH (pH > 7).

Slowly add a suitable base, such as sodium carbonate or sodium bicarbonate, to the

solution while stirring.[5][6] Add the base in small increments to control the reaction and

prevent excessive foaming or heat generation.

Continue to add the base until the pH of the solution is between 8 and 10. This ensures

that the thiosulfate remains in its stable salt form and prevents the liberation of toxic

gases.

Dilution:

Once the solution is confirmed to be basic, slowly dilute it with a large volume of water (at

least 10-20 parts water to 1 part thiosulfate solution). This further reduces the

concentration of any potentially hazardous materials.

Disposal:

The neutralized and diluted solution can now be disposed of according to local

regulations. In many cases, this solution can be safely poured down the drain with copious

amounts of running water. However, always consult and adhere to your institution's and

local municipality's hazardous waste disposal guidelines.[5][7]

If you are unsure about the regulations, or if the solution contains other hazardous

materials, it should be collected in a properly labeled waste container for professional

disposal.
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Logical Workflow for Thiosulfate Solution Disposal
Preparation

Disposal Procedure

Start: Have Waste Thiosulfate Solution

Don Appropriate PPE
(Goggles, Lab Coat, Gloves)

Work in a Well-Ventilated Fume Hood

Check pH of Solution

pH <= 7?

Slowly Add Base (e.g., Sodium Carbonate)
while stirring to reach pH 8-10

Yes

Dilute with Large Volume of Water
(10-20x)

No (pH > 7)

Consult Local Disposal Regulations

Drain Disposal Permitted?

Dispose Down Drain with
Copious Amounts of Water

Yes

Collect in Labeled
Hazardous Waste Container

No

End of Procedure

Click to download full resolution via product page
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Caption: Logical workflow for the safe disposal of thiosulfate solutions.

By following these procedures, laboratory professionals can safely manage and dispose of

thiosulfate-containing waste, minimizing the risk of exposure to hazardous decomposition

products and ensuring compliance with safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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